Cas no 2680718-75-4 (Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate)

• Product Name: Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate
• CAS No: 2680718-75-4
• MF: C₂₀H₂₁BrN₂O₄
• MW: 433.295744657516
• CID: 6191413
• PubChem ID: 165938344
• Update Time: 2025-06-22

Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate
• EN300-28304212
• 2680718-75-4
• Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate

• Inchi： 1S/C20H21BrN2O4/c21-17-6-8-18(9-7-17)26-15-19(24)22-10-12-23(13-11-22)20(25)27-14-16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key： KLPBCNJVUIIJOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 432.06847g/mol
• Monoisotopic Mass: 432.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.1Ų

Additional information on Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate

Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate: A Comprehensive Overview

The compound Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate (CAS No. 2680718-75-4) is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a piperazine ring, a benzyl group, and a bromophenoxy acetyl substituent, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug design due to their ability to modulate receptor interactions and improve pharmacokinetic properties. The benzyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the bromophenoxy acetyl substituent introduces electronic and steric effects that can influence the compound's binding affinity to target proteins.

One of the most notable aspects of Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate is its potential as a lead compound in the development of novel therapeutics. Researchers have demonstrated that this compound exhibits significant activity in vitro against various disease models, including neurodegenerative disorders and inflammatory conditions. For instance, recent findings suggest that this compound may inhibit key enzymes involved in Alzheimer's disease progression, such as acetylcholinesterase and beta-secretase.

The synthesis of Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste generation.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its lipophilic nature allows for efficient absorption across the gastrointestinal tract, while its metabolic stability ensures sustained plasma levels. These characteristics make it an attractive candidate for oral drug delivery systems. Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate. These studies have revealed potential binding modes with several therapeutic targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Such insights are invaluable for guiding further optimization efforts aimed at improving the compound's potency and selectivity.

The structural versatility of Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate also makes it an ideal scaffold for exploring new chemical entities (NCEs). By modifying specific functional groups or introducing additional substituents, researchers can tailor the compound's properties to address unmet medical needs. For example, substitution at the bromine position could lead to analogs with enhanced bioavailability or reduced off-target effects.

In conclusion, Benzyl 4-[2-(4-bromophenoxy)acetyl]piperazine-1-carboxylate represents a promising lead compound with diverse applications in drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and potential biological activities make it a valuable asset for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.